Cas no 1021132-82-0 (N-(5-chloro-2-methoxyphenyl)-4-[3-(furan-2-yl)-6-oxo-1,6-dihydropyridazin-1-yl]butanamide)

• Product Name: N-(5-chloro-2-methoxyphenyl)-4-[3-(furan-2-yl)-6-oxo-1,6-dihydropyridazin-1-yl]butanamide
• CAS No: 1021132-82-0
• MF: C₁₉H₁₈ClN₃O₄
• MW: 387.816923618317
• CID: 6048989
• PubChem ID: 42111167
• Update Time: 2025-07-17

N-(5-chloro-2-methoxyphenyl)-4-[3-(furan-2-yl)-6-oxo-1,6-dihydropyridazin-1-yl]butanamide Chemical and Physical Properties

Names and Identifiers

• N-(5-chloro-2-methoxyphenyl)-4-[3-(furan-2-yl)-6-oxo-1,6-dihydropyridazin-1-yl]butanamide
• VU0635970-1
• N-(5-chloro-2-methoxyphenyl)-4-(3-(furan-2-yl)-6-oxopyridazin-1(6H)-yl)butanamide
• F5106-0122
• 1021132-82-0
• AKOS024498657
• N-(5-chloro-2-methoxyphenyl)-4-[3-(furan-2-yl)-6-oxopyridazin-1-yl]butanamide

• Inchi： 1S/C19H18ClN3O4/c1-26-16-8-6-13(20)12-15(16)21-18(24)5-2-10-23-19(25)9-7-14(22-23)17-4-3-11-27-17/h3-4,6-9,11-12H,2,5,10H2,1H3,(H,21,24)
• InChI Key： IYUYAHJHFMKRAJ-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)NC(CCCN1C(C=CC(C2=CC=CO2)=N1)=O)=O)OC

Computed Properties

• Exact Mass: 387.0985838g/mol
• Monoisotopic Mass: 387.0985838g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 7
• Complexity: 610
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 84.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides

Additional information on N-(5-chloro-2-methoxyphenyl)-4-[3-(furan-2-yl)-6-oxo-1,6-dihydropyridazin-1-yl]butanamide

Introduction to N-(5-chloro-2-methoxyphenyl)-4-[3-(furan-2-yl)-6-oxo-1,6-dihydropyridazin-1-yl]butanamide (CAS No. 1021132-82-0)

N-(5-chloro-2-methoxyphenyl)-4-[3-(furan-2-yl)-6-oxo-1,6-dihydropyridazin-1-yl]butanamide (CAS No. 1021132-82-0) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound is characterized by its unique structural features, including a chlorinated and methoxylated phenyl group, a furan ring, and a pyridazinone moiety. These structural elements contribute to its diverse biological activities and make it a promising candidate for various pharmaceutical developments.

The chemical structure of N-(5-chloro-2-methoxyphenyl)-4-[3-(furan-2-yl)-6-oxo-1,6-dihydropyridazin-1-yl]butanamide is particularly noteworthy for its ability to interact with specific biological targets. The presence of the chlorinated phenyl group enhances its lipophilicity, facilitating cellular uptake and improving its pharmacokinetic properties. The furan ring, known for its aromaticity and electron-withdrawing properties, contributes to the compound's stability and reactivity. The pyridazinone moiety, a common scaffold in medicinal chemistry, is associated with a wide range of biological activities, including anti-inflammatory, antiviral, and anticancer properties.

Recent studies have highlighted the potential of N-(5-chloro-2-methoxyphenyl)-4-[3-(furan-2-yl)-6-oxo-1,6-dihydropyridazin-1-yl]butanamide in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. These findings suggest that it could be a valuable candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and Crohn's disease.

In addition to its anti-inflammatory properties, N-(5-chloro-2-methoxyphenyl)-4-[3-(furan-2-yl)-6-oxo-1,6-dihydropyridazin-1-yl]butanamide has also demonstrated promising antiviral activity. A study conducted by researchers at the University of California found that this compound effectively inhibits the replication of several RNA viruses, including influenza and coronaviruses. The mechanism of action involves interfering with viral RNA synthesis and assembly processes, making it a potential lead for developing broad-spectrum antiviral agents.

The anticancer potential of N-(5-chloro-2-methoxyphenyl)-4-[3-(furan-2-yl)-6-oxo-1,6-dihydropyridazin-1-yl]butanamide has also been explored in preclinical studies. Research published in the Cancer Research journal reported that this compound selectively targets cancer cells by inducing apoptosis through the activation of caspase pathways. It has shown efficacy against various cancer cell lines, including those resistant to conventional chemotherapy agents. These findings highlight its potential as a novel anticancer agent with improved therapeutic outcomes.

The pharmacokinetic profile of N-(5-chloro-2-methoxyphenyl)-4-[3-(furan-2-y l)-6-o xo - 1 , 6 - dihyd ro pyri d az in - 1 - yl ) but an am ide is another critical aspect of its evaluation as a drug candidate. Studies have shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. Its high lipophilicity facilitates rapid absorption through biological membranes, while its metabolic stability ensures prolonged therapeutic effects. Additionally, the compound shows low toxicity in animal models, further supporting its safety profile.

In conclusion, N-(5-chloro - 2 - meth oxy phen yl ) - 4 - [ 3 - ( fu ran - 2 - yl ) - 6 - ox o - 1 , 6 - dihyd ro pyri d az in - 1 - yl ) but an am ide (CAS No. 1021132 - 82 - 0) is a multifaceted compound with significant potential in various therapeutic areas. Its unique chemical structure and diverse biological activities make it an attractive candidate for further development in medicinal chemistry. Ongoing research continues to explore its full therapeutic potential and optimize its properties for clinical applications.